Cas no 2228565-57-7 (3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanenitrile)
3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanenitrile
- EN300-1957738
- 2228565-57-7
- 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile
-
- Inchi: 1S/C10H7F4NO/c11-8-2-1-6(10(12,13)14)5-7(8)9(16)3-4-15/h1-2,5,9,16H,3H2
- InChI Key: ILEFMPPBADAPNN-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(F)(F)F)C=C1C(CC#N)O
Computed Properties
- Exact Mass: 233.04637650g/mol
- Monoisotopic Mass: 233.04637650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957738-0.05g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 0.05g |
$660.0 | 2023-09-17 | ||
| Enamine | EN300-1957738-0.1g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 0.1g |
$691.0 | 2023-09-17 | ||
| Enamine | EN300-1957738-0.25g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 0.25g |
$723.0 | 2023-09-17 | ||
| Enamine | EN300-1957738-0.5g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 0.5g |
$754.0 | 2023-09-17 | ||
| Enamine | EN300-1957738-1.0g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1957738-2.5g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 2.5g |
$1539.0 | 2023-09-17 | ||
| Enamine | EN300-1957738-5.0g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1957738-10.0g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1957738-1g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 1g |
$785.0 | 2023-09-17 | ||
| Enamine | EN300-1957738-5g |
3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile |
2228565-57-7 | 5g |
$2277.0 | 2023-09-17 |
3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanenitrile Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 3-2-fluoro-5-(trifluoromethyl)phenyl-3-hydroxypropanenitrile
Latest Research Insights on 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile (CAS: 2228565-57-7)
The compound 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile (CAS: 2228565-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl and fluoro substituents, contribute to its enhanced metabolic stability and binding affinity to target proteins. Researchers have successfully employed this compound in the development of enzyme inhibitors, particularly those targeting inflammatory pathways and neurodegenerative diseases.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of potent PDE4 inhibitors, which are being explored for their anti-inflammatory properties. The study reported a high yield and purity of the final product, underscoring the compound's utility in scalable pharmaceutical synthesis.
In addition to its synthetic applications, 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed its ability to modulate the activity of G-protein-coupled receptors (GPCRs), making it a potential candidate for the treatment of central nervous system disorders. The compound's hydroxy and nitrile functional groups were found to be critical for its interaction with the receptor binding sites.
Further investigations into the pharmacokinetic properties of this compound have been conducted to assess its suitability as a drug candidate. A recent pharmacokinetic study highlighted its favorable absorption and distribution profiles, although challenges related to its metabolism and excretion were noted. These findings are guiding ongoing optimization efforts to improve its drug-like properties.
The safety and toxicological profile of 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile has also been a focus of recent research. Preliminary toxicology studies indicate a low risk of acute toxicity, but long-term exposure studies are still underway to fully evaluate its safety for therapeutic use. Regulatory agencies are closely monitoring these developments to ensure compliance with safety standards.
In conclusion, 3-[2-fluoro-5-(trifluoromethyl)phenyl]-3-hydroxypropanenitrile (CAS: 2228565-57-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and bioactive molecule underscores its potential to contribute to the development of new therapeutic agents. Future research should focus on addressing the pharmacokinetic challenges and expanding its applications in drug discovery.
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